![molecular formula C13H18Br2ClNO2 B607055 trans-4-((3,5-Dibromo-2-hydroxybenzyl)amino)cyclohexanol hydrochloride CAS No. 52702-51-9](/img/structure/B607055.png)
trans-4-((3,5-Dibromo-2-hydroxybenzyl)amino)cyclohexanol hydrochloride
Overview
Description
“trans-4-((3,5-Dibromo-2-hydroxybenzyl)amino)cyclohexanol hydrochloride” is a chemical compound that is an active metabolite of the expectorants bromhexine . It is also known as Ambroxol . This compound is used in the synthesis of various substances .
Synthesis Analysis
The synthesis of “this compound” involves several steps. One common method starts from paracetamol, which is catalytically hydrogenated in aqueous or alcoholic solution. The free amino alcohols are then obtained by hydrolysis of the isolated, dried trans-acetamidocyclohexanol, for example by reaction in an acidic and/or alkaline medium with release of the amino function .
Molecular Structure Analysis
The molecular structure of “this compound” is complex. Molecular modelling analyses based on molecular mechanics, semi-empirical (PM3) and DFT (at B3LYP/6-31G* level) calculations show that this compound and its metabolites DHTQ and DBABA have LUMO-HOMO energy differences of 5.11, 5.01 and 4.28 eV, respectively .
Chemical Reactions Analysis
The biotransformation reactions of “this compound” are straightforward, yielding two major products of phase I reactions identified as 6,8-dibromo-3-(trans-4-hydroxycyclohexyl)-1,2,3,4-tetrahydroquinazoline and 3,5-dibromo-anthranilic acid .
Physical And Chemical Properties Analysis
The molecular formula of “this compound” is C13H18Br2ClNO2 and its molecular weight is 415.55.
Scientific Research Applications
Synthesis and Structural Characterization
- Co-crystals of trans-4-((3,5-Dibromo-2-hydroxybenzyl)amino)cyclohexanol (AMB) have been synthesized and characterized using various techniques including X-ray single-crystal, fluorescence spectroscopy, and thermal analysis. These co-crystals have shown enhanced solubility and form a three-dimensional hydrogen-bonded network in the crystal lattice (Ma et al., 2015).
Analytical Method Development
- A High-Performance Liquid Chromatography (HPLC) method was developed for quantifying ambroxol hydrochloride (a derivative of trans-4-((3,5-Dibromo-2-hydroxybenzyl)amino)cyclohexanol) and benzoic acid in syrup. This method was validated for pharmaceutical preparations and can separate degradation products (Heinänen & Barbas, 2001).
Synthesis of Pharmaceutical Intermediates
- Trans-4-(N-acetylamido)cyclohexanol, a precursor for pharmaceutical intermediates like hydrochloride salt of trans-4-aminocyclohexanol, has been synthesized using a two-step process starting from p-aminophenol (Jia-jun, 2012).
Pharmacological Properties
- Ambroxol hydrochloride, a mucolytic agent derived from trans-4-((3,5-Dibromo-2-hydroxybenzyl)amino)cyclohexanol, has been formulated into lozenges. These lozenges showed better bioavailability than tablets and are used for treating respiratory tract problems (Ahmad, 2016).
Use in Asymmetric Catalysis
- The resolution of racemic 2-aminocyclohexanol derivatives, including trans-2-(N-benzyl)amino-1-cyclohexanol, has been described. These derivatives have applications in asymmetric catalysis, leading to products with high enantiomeric excess (Schiffers et al., 2006).
Metabolic Investigation for Cerebral Ischemia Treatment
- ZL006, a derivative of trans-4-((3,5-Dibromo-2-hydroxybenzyl)amino)cyclohexanol, has been investigated for treating cerebral ischemia. Its metabolism in mice was studied to discover a potent prodrug with better blood-brain barrier permeability (Chen et al., 2016).
Synthesis of N-Substituted Cyclohex-3-enamines
- A method for preparing N-substituted cyclohex-3-enamines starting from trans-4-aminocyclohexanol hydrochloride is described. These compounds are important intermediates in medicinal chemistry (Álvarez-Pérez & Marco-Contelles, 2009).
Enzymatic Synthesis of Fragrances
- Commercial fragrances like leather cyclohexanol and woody acetate have been synthesized using commercial alcohol dehydrogenases (ADHs) starting from trans-4-alkylcyclohexanols. This method provides a sustainable approach for producing these fragrances (Tentori et al., 2020).
Future Directions
Mechanism of Action
Target of Action
Dembrexine HCl primarily targets the respiratory mucus . It acts as a mucolytic agent, reducing the viscosity of the mucus, thereby enhancing mucus clearance .
Mode of Action
The compound interacts with the constituents of abnormal respiratory mucus, altering its viscosity . This alteration improves the efficiency of respiratory clearance mechanisms . Additionally, Dembrexine HCl possesses an anti-tussive effect, further aiding in the clearance of mucus .
Pharmacokinetics
Dembrexine HCl is rapidly and almost completely absorbed following oral administration in animals . The compound is rapidly eliminated from plasma, and enterohepatic recirculation leads to a second phase of absorption with submaximum concentrations reached at 6 hours post dosing . Metabolism to conjugates with glucuronic acid and sulphate occurs, with elimination mainly via the urine .
Result of Action
The primary result of Dembrexine HCl’s action is the reduction in the viscosity of respiratory mucus, leading to improved mucus clearance . This can alleviate symptoms associated with excessive mucus production, such as difficulty in breathing and persistent coughing.
Biochemical Analysis
Biochemical Properties
Dembrexine hydrochloride plays a significant role in biochemical reactions by altering the constituents and viscosity of abnormal respiratory mucus. It interacts with various enzymes and proteins, including those involved in mucus secretion and clearance. Dembrexine hydrochloride increases the secretion of serous cells in the glands of the nasal, tracheal, and bronchial cells, as well as in type II alveolar cells . This interaction enhances the efficiency of respiratory clearance mechanisms.
Cellular Effects
Dembrexine hydrochloride affects various types of cells and cellular processes. It influences cell function by improving the movement of mucus in small airways and increasing lung compliance . Additionally, Dembrexine hydrochloride has been shown to have a catabolic effect, reducing bodyweight development in treated animals . It also enhances the concentration of antibiotics in lung secretions, thereby aiding in the treatment of respiratory infections .
Molecular Mechanism
The mechanism of action of Dembrexine hydrochloride involves reducing the viscosity of respiratory mucus and improving its clearance from the airways. It increases the secretion of serous cells in the respiratory tract, which helps in thinning the mucus and making it easier to expel . Dembrexine hydrochloride also possesses anti-tussive properties, which help in reducing coughing .
Temporal Effects in Laboratory Settings
In laboratory settings, Dembrexine hydrochloride has shown rapid absorption and elimination from plasma following oral administration . Enterohepatic recirculation leads to a second phase of absorption, with submaximum concentrations reached at 6 hours post-dosing . The compound is metabolized to conjugates with glucuronic acid and sulphate, and elimination occurs mainly via the urine . Long-term studies have shown that Dembrexine hydrochloride does not induce any serious abnormalities or organ damage in treated animals .
Dosage Effects in Animal Models
The effects of Dembrexine hydrochloride vary with different dosages in animal models. At low doses, it is well-tolerated and does not cause any significant adverse effects . At higher doses, Dembrexine hydrochloride has been shown to have a catabolic effect, reducing bodyweight development in treated animals . The compound has a low order of acute toxicity, with doses of 5 g per kg bodyweight being well-tolerated in several laboratory species .
Metabolic Pathways
Dembrexine hydrochloride is metabolized to conjugates with glucuronic acid and sulphate, which are then eliminated mainly via the urine . The compound undergoes enterohepatic recirculation, leading to a second phase of absorption . This metabolic pathway ensures the efficient clearance of Dembrexine hydrochloride from the body.
Transport and Distribution
Dembrexine hydrochloride is rapidly absorbed following oral administration and is almost completely eliminated from plasma . The compound is distributed within cells and tissues, where it interacts with various transporters and binding proteins to facilitate its localization and accumulation .
Subcellular Localization
The subcellular localization of Dembrexine hydrochloride involves its distribution to specific compartments within the respiratory tract. It targets the serous cells in the glands of the nasal, tracheal, and bronchial cells, as well as type II alveolar cells . This localization is crucial for its mucolytic and anti-tussive effects.
properties
IUPAC Name |
2,4-dibromo-6-[[(4-hydroxycyclohexyl)amino]methyl]phenol;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17Br2NO2.ClH/c14-9-5-8(13(18)12(15)6-9)7-16-10-1-3-11(17)4-2-10;/h5-6,10-11,16-18H,1-4,7H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGRWLVRJIPTKQW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1NCC2=C(C(=CC(=C2)Br)Br)O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18Br2ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70967151 | |
Record name | 2,4-Dibromo-6-{[(4-hydroxycyclohexyl)amino]methyl}phenol--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70967151 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
415.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
52702-51-9 | |
Record name | Dembrexine hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052702519 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,4-Dibromo-6-{[(4-hydroxycyclohexyl)amino]methyl}phenol--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70967151 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-Dibromo-6-[[(4-hydroxycyclohexyl)amino]methyl]phenol hydrochloride monohydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DEMBREXINE HYDROCHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/J32Z420496 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Can a specific limit for dembrexine be set for doping controls in horses, and what factors influence this decision?
A2: The study aimed to determine an irrelevant concentration (IUC) of dembrexine in urine for doping control purposes in horses. [] While the calculated IUC fell below the detection limit after six days post-intravenous administration, the significant inter-individual variability in excretion patterns raises concerns about setting a definitive threshold. [] This variability, coupled with the potential therapeutic use of dembrexine for chronic diseases in horses, complicates the establishment of a universal limit for doping controls. []
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